![molecular formula C3H2NNaO2 B584517 2-Cyano-acetic Acid Sodium Salt-13C2 CAS No. 1346598-51-3](/img/no-structure.png)
2-Cyano-acetic Acid Sodium Salt-13C2
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Overview
Description
“2-Cyano-acetic Acid Sodium Salt-13C2” is a stable isotope-labeled compound . It is used as an environmental pollutant standard for the detection of air, water, soil, sediment, and food . The compound contains two functional groups, a nitrile (−C≡N) and a carboxylic acid .
Synthesis Analysis
Cyanoacetic acid is prepared by treatment of chloroacetate salts with sodium cyanide followed by acidification . Another method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .Molecular Structure Analysis
The molecular formula of “this compound” is C3H2NNaO2. The linear formula is 13CH313CO2Na .Chemical Reactions Analysis
The reaction of cyanoacetanilide with phenyl isothiocyanate in DMF containing potassium hydroxide gave a non-isolable intermediate, which underwent heterocyclization with 3- (2-bromoacetyl)-2 H -chromen-2-one to give a thiophene derivative .Physical And Chemical Properties Analysis
The compound is a white, hygroscopic solid . The molecular weight is 109.028.Mechanism of Action
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis of 2-Cyano-acetic Acid Sodium Salt-13C2 can be achieved through a two-step process starting from commercially available starting materials.", "Starting Materials": [ "13C2-labeled cyanide", "Ethyl chloroacetate", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Ethyl chloroacetate is reacted with 13C2-labeled cyanide in the presence of a base such as sodium hydroxide to form ethyl 2-cyanoacetate-13C2.", "Step 2: Ethyl 2-cyanoacetate-13C2 is then hydrolyzed with sodium hydroxide and water to form 2-Cyano-acetic Acid Sodium Salt-13C2." ] } | |
CAS RN |
1346598-51-3 |
Molecular Formula |
C3H2NNaO2 |
Molecular Weight |
109.028 |
IUPAC Name |
sodium;2-cyanoacetate |
InChI |
InChI=1S/C3H3NO2.Na/c4-2-1-3(5)6;/h1H2,(H,5,6);/q;+1/p-1/i1+1,3+1; |
InChI Key |
JAUCIKCNYHCSIR-CFARNWPNSA-M |
SMILES |
C(C#N)C(=O)[O-].[Na+] |
synonyms |
Cyano-acetic Acid Sodium Salt-13C2; 2-Cyanoacetic Acid Sodium Salt-13C2; Sodium Cyanoacetate-13C2 |
Origin of Product |
United States |
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